Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate

• IUPAC Name: tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate
• InChI: InChI=1S/C13H19NO2S/c1-13(2,3)16-12(15)9-7-10(17-11(9)14)8-5-4-6-8/h7-8H,4-6,14H2,1-3H3
• InChI Key: NBFDFHCJWLGMKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(SC(=C1)C2CCC2)N
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

“Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate” is likely a complex organic compound. The “tert-butyl” part refers to a functional group (C(CH3)3), which is a branch of a molecule that imparts specific chemical properties. The “2-amino” indicates the presence of an amino group (-NH2) at the second carbon in the thiophene ring. The “5-cyclobutylthiophene-3-carboxylate” suggests a thiophene ring (a five-membered aromatic ring with a sulfur atom) with a cyclobutyl group at the 5th position and a carboxylate group at the 3rd position.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tert-butyl group is a branched alkyl group, the amino group is a basic functional group, and the carboxylate group is an acidic functional group. The thiophene ring is an aromatic system, which means it has a stable ring of electrons.

Chemical Reactions Analysis

The reactivity of “Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate” would depend on the specific conditions and reagents present. The amino group might participate in reactions like acylation or alkylation, while the carboxylate group could undergo reactions like esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to define a “mechanism of action” for a chemical compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures, including using personal protective equipment and working in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals, but more research would be needed.